Cas no 1091621-63-4 (Loxoprofen L-Methol Ester)

• Product Name: Loxoprofen L-Methol Ester
• CAS No: 1091621-63-4
• MF: C₂₅H₃₆O₃
• MW: 384.55154800415
• CID: 4556439
• PubChem ID: 146047953
• Update Time: 2025-06-14

Loxoprofen L-Methol Ester Chemical and Physical Properties

Names and Identifiers

• Loxoprofen related coMpound 1
• Loxoprofen Related Compound 14
• Benzeneacetic acid, α-methyl-4-[(2-oxocyclopentyl)methyl]-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
• Loxoprofen L-Methol Ester
• (1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl 2-(4-((2-oxocyclopentyl)methyl)phenyl)propanoate
• (1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl] 2-[4-[(2-oxocyclopentyl)methyl]phenyl]propanoate
• Loxoprofen Related Compound 14; alpha-Methyl-4-[(2-oxocyclopentyl)methyl]-benzeneacetic Acid (1R,2S,5R)-5-Methyl-2-(1-methylethyl)cyclohexyl Ester
• Benzeneacetic acid, alpha-methyl-4-[(2-oxocyclopentyl)methyl]-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
• ARD193584
• 1091621-63-4
• CS-0120871
• G86812
• LoxoprofenErelatedEcompoundE1

• Inchi： 1S/C25H36O3/c1-16(2)22-13-8-17(3)14-24(22)28-25(27)18(4)20-11-9-19(10-12-20)15-21-6-5-7-23(21)26/h9-12,16-18,21-22,24H,5-8,13-15H2,1-4H3/t17-,18?,21?,22+,24-/m1/s1
• InChI Key： MNUZBJYKHVLXNM-NGSYBMAUSA-N
• SMILES： O([C@@H]1C[C@H](C)CC[C@H]1C(C)C)C(=O)C(C1C=CC(CC2CCCC2=O)=CC=1)C

Computed Properties

• Exact Mass: 384.26644501g/mol
• Monoisotopic Mass: 384.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

Loxoprofen L-Methol Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Loxoprofen L-Methol Ester

Research Briefing on Loxoprofen L-Menthol Ester (CAS: 1091621-63-4): Recent Advances and Therapeutic Implications

Loxoprofen L-Menthol Ester (CAS: 1091621-63-4) is a novel ester derivative of loxoprofen, a non-steroidal anti-inflammatory drug (NSAID) widely used for its analgesic and anti-inflammatory properties. Recent studies have focused on optimizing its pharmacokinetic profile and enhancing its therapeutic efficacy, particularly in pain management and inflammatory conditions. This research briefing synthesizes the latest findings on this compound, highlighting its mechanism of action, clinical applications, and potential advantages over traditional loxoprofen formulations.

A key area of investigation has been the esterification of loxoprofen with L-menthol, which aims to improve the drug's solubility and bioavailability. The chemical structure of Loxoprofen L-Menthol Ester (1091621-63-4) facilitates better membrane permeability, thereby enhancing its absorption and distribution in target tissues. Recent in vitro and in vivo studies have demonstrated that this modification significantly reduces gastrointestinal irritation, a common side effect associated with conventional NSAIDs, while maintaining potent anti-inflammatory and analgesic effects.

Pharmacodynamic studies have revealed that Loxoprofen L-Menthol Ester exerts its effects through the inhibition of cyclooxygenase (COX) enzymes, similar to its parent compound. However, the esterified form shows a more selective inhibition profile, with a preference for COX-2 over COX-1, which may contribute to its improved safety profile. This selectivity is particularly advantageous in chronic inflammatory conditions, where prolonged NSAID use can lead to adverse gastrointestinal and cardiovascular effects.

Clinical trials evaluating Loxoprofen L-Menthol Ester have reported promising results in the management of musculoskeletal pain, including osteoarthritis and rheumatoid arthritis. Patients treated with this formulation experienced faster onset of pain relief and longer duration of action compared to standard loxoprofen. Additionally, the menthol component provides a cooling sensation, which may enhance patient compliance and comfort during topical applications.

Despite these advancements, challenges remain in the large-scale production and stability of Loxoprofen L-Menthol Ester. Recent research has explored various formulation strategies, such as nanoemulsions and solid dispersions, to address these issues. These innovations aim to optimize the drug's physicochemical properties and ensure consistent performance in clinical settings.

In conclusion, Loxoprofen L-Menthol Ester (1091621-63-4) represents a significant step forward in NSAID development, offering improved efficacy and safety profiles. Ongoing research is expected to further elucidate its therapeutic potential and expand its applications in pain and inflammation management. Future studies should focus on long-term safety evaluations and comparative effectiveness against other NSAID derivatives.